Cas no 1261915-10-9 (4-[3-(Pyrrolidinylsulfonyl)phenyl]nicotinic acid)

4-[3-(Pyrrolidinylsulfonyl)phenyl]nicotinic acid is a specialized organic compound featuring a nicotinic acid core linked to a pyrrolidinylsulfonyl-substituted phenyl group. This structure imparts unique physicochemical properties, making it valuable in medicinal chemistry and pharmaceutical research. The pyrrolidinylsulfonyl moiety enhances solubility and bioavailability, while the nicotinic acid component offers versatile functionalization potential. Its well-defined molecular architecture supports applications in drug discovery, particularly as a building block for kinase inhibitors or receptor modulators. The compound's stability and synthetic accessibility further contribute to its utility in high-throughput screening and structure-activity relationship studies. Suitable for controlled derivatization, it serves as a key intermediate in developing targeted therapeutics.

4-[3-(Pyrrolidinylsulfonyl)phenyl]nicotinic acid structure

1261915-10-9 structure

Product Name:4-[3-(Pyrrolidinylsulfonyl)phenyl]nicotinic acid

CAS No:1261915-10-9

MF:C₁₆H₁₆N₂O₄S

MW:332.374242782593

MDL:MFCD18323842

CID:2763183

PubChem ID:53229697

Update Time:2025-06-07

4-[3-(Pyrrolidinylsulfonyl)phenyl]nicotinic acid Chemical and Physical Properties

Names and Identifiers

- MFCD18323842
- 1261915-10-9
- 4-[3-(Pyrrolidine-1-sulfonyl)phenyl]pyridine-3-carboxylic acid
- 4-[3-(Pyrrolidinylsulfonyl)phenyl]nicotinic acid, 95%
- 4-(3-(Pyrrolidin-1-ylsulfonyl)phenyl)nicotinic acid
- 4-[3-(PYRROLIDINYLSULFONYL)PHENYL]NICOTINIC ACID
- DTXSID30692795
- 4-[3-(Pyrrolidinylsulfonyl)phenyl]nicotinic acid
- MDL： MFCD18323842
- Inchi： 1S/C16H16N2O4S/c19-16(20)15-11-17-7-6-14(15)12-4-3-5-13(10-12)23(21,22)18-8-1-2-9-18/h3-7,10-11H,1-2,8-9H2,(H,19,20)
- InChI Key： SOCRYTCVFVUCTH-UHFFFAOYSA-N
- SMILES： S(C1C=CC=C(C2C=CN=CC=2C(=O)O)C=1)(N1CCCC1)(=O)=O

Computed Properties

Exact Mass: 332.08307817Da
Monoisotopic Mass: 332.08307817Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 23
Rotatable Bond Count: 4
Complexity: 525
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.6
Topological Polar Surface Area: 96Å²

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Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB331183-5 g	4-[3-(Pyrrolidinylsulfonyl)phenyl]nicotinic acid, 95%; .	1261915-10-9	95%	5g	€1159.00	2023-04-26
abcr	AB331183-5g	4-[3-(Pyrrolidinylsulfonyl)phenyl]nicotinic acid, 95%; .	1261915-10-9	95%	5g	€1159.00	2025-04-21